Cas no 1448047-89-9 (2-bromo-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzene-1-sulfonamide)

• Product Name: 2-bromo-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzene-1-sulfonamide
• CAS No: 1448047-89-9
• MF: C₁₃H₁₅BrN₂O₃S
• MW: 359.238801240921
• CID: 6262438
• PubChem ID: 71781627
• Update Time: 2025-07-19

2-bromo-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzene-1-sulfonamide
• CHEMBL3439607
• 2-bromo-N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]benzene-1-sulfonamide
• 2-bromo-N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)benzenesulfonamide
• 2-BROMO-N-[2-HYDROXY-2-(1-METHYLPYRROL-2-YL)ETHYL]BENZENESULFONAMIDE
• 1448047-89-9
• AKOS024523426
• F5857-1006

• Inchi： 1S/C13H15BrN2O3S/c1-16-8-4-6-11(16)12(17)9-15-20(18,19)13-7-3-2-5-10(13)14/h2-8,12,15,17H,9H2,1H3
• InChI Key： HVVUKCWESRXTDR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(NCC(C1=CC=CN1C)O)(=O)=O

Computed Properties

• Exact Mass: 357.99868g/mol
• Monoisotopic Mass: 357.99868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-bromo-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzene-1-sulfonamide

Recent Advances in the Study of 2-bromo-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzene-1-sulfonamide (CAS: 1448047-89-9)

The compound 2-bromo-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzene-1-sulfonamide (CAS: 1448047-89-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a bromo-substituted benzene sulfonamide moiety coupled with a hydroxyethylpyrrole group makes it a versatile scaffold for drug development. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic uses.

One of the key areas of research has been the exploration of this compound's role as a modulator of specific biological pathways. Preliminary findings suggest that 2-bromo-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzene-1-sulfonamide exhibits inhibitory activity against certain enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively targeting the NF-κB pathway, which plays a critical role in inflammation and cancer progression. The study utilized in vitro and in vivo models to validate its therapeutic potential, showing significant reduction in pro-inflammatory cytokines and tumor growth inhibition.

Another notable aspect of this compound is its pharmacokinetic profile. Recent pharmacokinetic studies have revealed favorable absorption and distribution properties, with moderate plasma protein binding and good bioavailability. The compound's metabolic stability has been assessed using liver microsomes, indicating a relatively slow clearance rate, which is advantageous for sustained therapeutic effects. However, further studies are needed to fully understand its metabolism and potential drug-drug interactions, particularly in the context of polypharmacy scenarios common in clinical settings.

In addition to its therapeutic potential, the synthetic routes for 2-bromo-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzene-1-sulfonamide have been optimized to improve yield and purity. A recent publication in Organic Process Research & Development highlighted a novel multi-step synthesis approach that achieves a high overall yield (75%) with minimal by-products. This advancement is crucial for scaling up production for preclinical and clinical studies. The synthetic protocol involves a key bromination step followed by sulfonamide formation, with careful control of reaction conditions to ensure reproducibility.

Despite these promising developments, challenges remain in the clinical translation of this compound. Toxicity studies have indicated some hepatotoxicity at higher doses, necessitating further structural modifications to enhance its safety profile. Additionally, the compound's solubility in aqueous media is limited, which may pose formulation challenges. Current research is exploring prodrug strategies and nanoparticle-based delivery systems to address these issues. Collaborative efforts between academic and industrial researchers are underway to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-bromo-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzene-1-sulfonamide (CAS: 1448047-89-9) represents a promising candidate for further drug development, with demonstrated biological activity and a well-characterized synthetic pathway. Ongoing research aims to optimize its pharmacological properties and overcome current limitations, paving the way for potential clinical applications in inflammation and oncology. The integration of advanced drug delivery technologies and detailed mechanistic studies will be critical in realizing its full therapeutic potential.